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Domoxin hydrogen tartrate

Name: Domoxin hydrogen tartrate
Brand: Smolecule
SKU: S15954597
Rating: 4.5 (7 reviews)

Catalog No.

S15954597

CAS No.

325-23-5

M.F

C20H24N2O8

M. Wt

420.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6. Applications
7. Interaction Studies
8. Specification
9. Others

General Information

CAS Number

325-23-5

Product Name

Domoxin hydrogen tartrate

IUPAC Name

1-benzyl-1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)hydrazine;(2R,3R)-2,3-dihydroxybutanedioic acid

Molecular Formula

C20H24N2O8

Molecular Weight

420.4 g/mol

InChI

InChI=1S/C16H18N2O2.C4H6O6/c17-18(10-13-6-2-1-3-7-13)11-14-12-19-15-8-4-5-9-16(15)20-14;5-1(3(7)8)2(6)4(9)10/h1-9,14H,10-12,17H2;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1

InChI Key

QLQIFWFXTMURHT-LREBCSMRSA-N

Canonical SMILES

C1C(OC2=CC=CC=C2O1)CN(CC3=CC=CC=C3)N.C(C(C(=O)O)O)(C(=O)O)O

Isomeric SMILES

C1C(OC2=CC=CC=C2O1)CN(CC3=CC=CC=C3)N.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O

Domoxin hydrogen tartrate is a chemical compound with the molecular formula C $_{20}$ H $_{24}$ N $_2$ O $_8$ . It is a salt derived from domoxin, an alkaloid, and tartaric acid. The compound is known for its potential pharmacological applications, particularly in the field of medicine. Domoxin itself is recognized for its activity as an antitumor agent, and the hydrogen tartrate form enhances its solubility and stability, making it more suitable for various applications.

Chemical Reactions

And has applications in food and pharmaceuticals.

Potassium Bitartrate (Cream of Tartar): This compound is used in baking and has medicinal properties similar to those attributed to tartaric acid derivatives.

Cobalt Tartrate Complexes: These complexes are known for their catalytic properties in oxidation reactions similar to those involving domoxin hydrogen tartrate.

Compound	Structure/Formula	Unique Features
Domoxin Hydrogen Tartrate	C $_{20}$ H $_{24}$ N $_2$ O $_8$	Antitumor activity; improved solubility
Sodium Potassium Tartrate	C $_4$ H $_4$ O $_6$ KNa·4H $_2$ O	Used in food and pharmaceuticals; acts as a buffer
Potassium Bitartrate	KC $_4$ H $_5$ O $_6$	Commonly used in baking; exhibits diuretic properties
Cobalt Tartrate Complexes	Varies (metal complexes)	Catalytic properties; used in oxidation reactions

The uniqueness of domoxin hydrogen tartrate lies in its specific biological activity as an antitumor agent combined with the stability provided by its salt form, distinguishing it from other similar compounds that do not exhibit such targeted pharmacological effects.

Biological Activity

Domoxin has been studied for its biological activities, particularly its antitumor properties. Research indicates that it may inhibit tumor cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The hydrogen tartrate form is believed to enhance these effects by improving bioavailability and cellular uptake . Additionally, studies have shown that compounds derived from tartaric acid exhibit antioxidant properties, which could contribute to their therapeutic potential .

Synthesis Methods

The synthesis of domoxin hydrogen tartrate typically involves the reaction of domoxin with tartaric acid or its salts. The general method includes:

Dissolution: Domoxin is dissolved in a suitable solvent.
Addition of Tartaric Acid: Tartaric acid or sodium potassium tartrate is added to the solution.
Crystallization: The mixture is allowed to crystallize under controlled conditions to yield domoxin hydrogen tartrate.

This synthesis can be optimized by adjusting parameters such as temperature and pH to maximize yield and purity.

Applications

Domoxin hydrogen tartrate has several applications in medicinal chemistry due to its biological activity:

Antitumor Treatment: It is primarily investigated for use in cancer therapies.
Pharmaceutical Formulation: Its improved solubility makes it suitable for oral or injectable formulations.
Research: Used in studies exploring new therapeutic agents derived from natural products.

Interaction Studies

Studies on the interactions of domoxin hydrogen tartrate with biological systems have highlighted its potential synergistic effects when combined with other chemotherapeutic agents. For instance, research has indicated that it may enhance the efficacy of certain drugs by modulating metabolic pathways involved in drug resistance . Additionally, interaction studies have shown that the compound can influence enzyme activity related to drug metabolism.